Cas no 1358596-36-7 (3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one
• CAS No: 1358596-36-7
• MF: C₁₉H₁₄BrN₃O₂
• MW: 396.2374
• CID: 5345890
• Update Time: 2025-07-18

3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethylquinolin-4-one
• 3-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-1-ethylquinolin-4(1H)-one
• 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one
• 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethylquinolin-4(1H)-one

• Inchi： 1S/C19H14BrN3O2/c1-2-23-11-15(17(24)14-5-3-4-6-16(14)23)19-21-18(22-25-19)12-7-9-13(20)10-8-12/h3-11H,2H2,1H3
• InChI Key： IPKYRJIKMOULHR-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C1=NOC(C2C(C3=C([H])C([H])=C([H])C([H])=C3N(C=2[H])C([H])([H])C([H])([H])[H])=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 533
• XLogP3: 4.3
• Topological Polar Surface Area: 59.2

Additional information on 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 1358596-36-7)

The compound 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 1358596-36-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and materials science research. Its complex architecture, featuring a 1,2,4-oxadiazole ring linked to a dihydroquinolin-4-one core, makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the demand for heterocyclic compounds like 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one has surged due to their versatility in medicinal chemistry. The presence of the 4-bromophenyl moiety enhances its binding affinity to biological targets, while the oxadiazole ring contributes to metabolic stability—a critical factor in drug design. This compound’s structure-activity relationship (SAR) is frequently studied to optimize its efficacy, especially in oncology and neurology research, where precision medicine is a dominant theme.

From a synthetic perspective, CAS No. 1358596-36-7 exemplifies advancements in green chemistry. Modern protocols emphasize solvent-free reactions or catalytic methods to reduce environmental impact, addressing the growing emphasis on sustainable practices in chemical synthesis. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with proteins, streamlining the development of novel therapeutics. These methodologies resonate with the broader scientific community’s focus on AI-driven drug discovery and high-throughput screening.

The compound’s photophysical properties also make it relevant in materials science. Its quinolin-4-one scaffold exhibits tunable fluorescence, which is valuable for designing OLEDs or sensors. This dual applicability—spanning biomedicine and advanced materials—positions 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one as a multidisciplinary research subject. Notably, its electron-withdrawing and π-conjugated features align with innovations in organic semiconductors, a field experiencing rapid growth due to wearable technology demands.

Safety and regulatory compliance are paramount in handling this compound. While it is not classified as hazardous under standard guidelines, researchers must adhere to Good Laboratory Practices (GLP) to ensure safe usage. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its purity and stability, reflecting the industry’s commitment to quality control. These protocols cater to the increasing scrutiny of reproducibility and data integrity in scientific studies.

In summary, 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 1358596-36-7) represents a convergence of cutting-edge research domains. Its multifaceted applications—from drug development to functional materials—underscore its scientific and commercial potential. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing global challenges in healthcare and technology.